N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide
Overview
Description
N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide, also known as BI-2536, is a small molecule inhibitor that targets the polo-like kinase 1 (PLK1) enzyme. This molecule has been widely studied in the field of cancer research due to its potential as a therapeutic agent.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide has been extensively studied in the field of cancer research due to its ability to inhibit the PLK1 enzyme, which plays a critical role in cell division. PLK1 is overexpressed in many types of cancer, and its inhibition can lead to cell cycle arrest and apoptosis. N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide has shown promising results in preclinical studies as a potential therapeutic agent for various types of cancer, including breast, prostate, and lung cancer.
Mechanism of Action
N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide binds to the ATP-binding pocket of PLK1, preventing its activation and subsequent phosphorylation of downstream targets involved in cell division. This leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth in preclinical studies. It has also been shown to have antiangiogenic effects, inhibiting the formation of new blood vessels that are necessary for tumor growth and metastasis. Additionally, N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide has been shown to have synergistic effects when used in combination with other chemotherapy agents.
Advantages and Limitations for Lab Experiments
N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide has several advantages for lab experiments, including its high potency and selectivity for PLK1, as well as its ability to induce cell cycle arrest and apoptosis in cancer cells. However, its limitations include its poor solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
Of research for N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide include exploring its potential as a therapeutic agent for various types of cancer, as well as investigating its potential use in combination with other chemotherapy agents. Additionally, further studies are needed to understand its mechanism of action and potential side effects. Finally, research is needed to develop more efficient and cost-effective synthesis methods for N-1,3-benzodioxol-5-yl-3-iodo-4-methoxybenzenesulfonamide.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-iodo-4-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12INO5S/c1-19-12-5-3-10(7-11(12)15)22(17,18)16-9-2-4-13-14(6-9)21-8-20-13/h2-7,16H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SITBCQGGKWLIDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCO3)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12INO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(isobutyrylamino)-3-methoxyphenyl]-4-propoxybenzamide](/img/structure/B4173471.png)
![N~2~-(4-methylphenyl)-N~1~-{2-[(4-methylphenyl)thio]ethyl}-N~2~-(methylsulfonyl)alaninamide](/img/structure/B4173487.png)
![1-(4-fluorophenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]ethanone](/img/structure/B4173500.png)
![N-{4-[(4-ethyl-1-piperazinyl)methyl]phenyl}-N'-[4-(methylthio)phenyl]urea](/img/structure/B4173508.png)
![7-(4-fluorophenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B4173525.png)
![N~2~-(3-acetylphenyl)-N~2~-(methylsulfonyl)-N~1~-[3-(methylthio)phenyl]glycinamide](/img/structure/B4173528.png)
![ethyl 4-{4-[(4-methylbenzoyl)amino]benzoyl}-1-piperazinecarboxylate](/img/structure/B4173533.png)
![N-mesityl-2-[(phenylsulfonyl)amino]benzamide](/img/structure/B4173538.png)
![N-{4-[4-(2-chlorobenzyl)-1-piperazinyl]phenyl}-4-(4-morpholinyl)-3-nitrobenzamide](/img/structure/B4173555.png)
![1-[(4-fluorophenyl)sulfonyl]-N-methyl-3-piperidinecarboxamide](/img/structure/B4173559.png)
![5-methyl-7-[4-(methylthio)phenyl]-N-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B4173567.png)
![N-(2-hydroxy-4-nitrophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]acetamide](/img/structure/B4173577.png)